N-(1-Benzylpiperidin-4-yl)-1H-benzimidazol-2-amine

• CAS RN: 134202-20-3
• Molecular Formula: C19H22N4
• Molecular Weight: 306.4 g/mol
• IUPAC Name: N-(1-benzylpiperidin-4-yl)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C19H22N4/c1-2-6-15(7-3-1)14-23-12-10-16(11-13-23)20-19-21-17-8-4-5-9-18(17)22-19/h1-9,16H,10-14H2,(H2,20,21,22)
• InChI Key: IZMGNTMLDOOXAH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=NC3=CC=CC=C3N2)CC4=CC=CC=C4

Description

N-(1-Benzylpiperidin-4-yl)-1H-benzimidazol-2-amine is a useful research compound. Its molecular formula is C19H22N4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 2-chloro-1H-benzimidazole (5.0 g, 33 mmol) and 1-benzyl-4-aminopiperidine (14.2 g, 75 mmol) and heat to about 150° C. After 12 hours, cool and partition between water and chloroform, warming if necessary. Separate the layers and add methanol and toluene to the organic layer. Evaporate the organic layer in vacuo to give a solid. Triturate the solid with ethyl acetate, collect by filtration, and dry to give (1H-benzimidazol-2-yl)(1-benzylpiperidin-4-yl)amine: Rf=0.30 (2% triethylamine/10% methanol/ethyl acetate).